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Abstract

Acantrifoic acid A is a naturally occurring lupane-type triterpenoid isolated from the leaves of
Acanthopanax trifoliatus (also known as Eleutherococcus trifoliatus). Its intricate chemical
structure and defined stereochemistry have been elucidated through comprehensive
spectroscopic analysis. This technical guide provides a detailed overview of the chemical
structure, stereochemical configuration, and the experimental methodologies used to
characterize Acantrifoic acid A, presenting key quantitative data in a structured format for
ease of reference.

Chemical Structure and Properties

Acantrifoic acid A is a complex organic molecule with the chemical formula C32H4sO7 and a
molecular weight of 544.7 g/mol [1]. It belongs to the triterpenoid class of compounds, which
are known for their diverse biological activities. The systematic IUPAC name for Acantrifoic
acid A is (1R,3aS,5aR,5bR,7aR,8S,9R,11aR,11bR,13aR,13bS)-9-acetyloxy-1-(3-hydroxyprop-
1-en-2-yl)-5a,5b,8,11a-tetramethyl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-
hexadecahydrocyclopenta[a]chrysene-3a,8-dicarboxylic acid. This nomenclature precisely
defines the absolute configuration of all stereocenters within the molecule.

Table 1: Physicochemical Properties of Acantrifoic Acid A
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Property Value Reference
Molecular Formula C32H4807 [1]
Molecular Weight 544.7 g/mol [1]
CAS Number 654663-85-1 [1]
Compound Type Triterpenoid [2]

Acanthopanax trifoliatus
Natural Source - [3]
(Eleutherococcus trifoliatus)

Stereochemistry

The stereochemistry of Acantrifoic acid A is complex, featuring a rigid pentacyclic core with
multiple chiral centers. The specific arrangement of these centers is crucial for its biological
activity. The IUPAC name provides a complete description of the stereochemistry at each chiral

center.

Figure 1: 2D representation of Acantrifoic acid A's core structure.

Experimental Protocols

The isolation and structure elucidation of Acantrifoic acid A were first reported by Kiem et al.
The general workflow involved extraction from the plant material, followed by chromatographic
separation and spectroscopic analysis.

Isolation of Acantrifoic Acid A

A generalized workflow for the isolation of triterpenoids from plant sources is depicted below.
The specific details for Acantrifoic acid A would involve a similar process.
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Figure 2: Generalized workflow for the isolation of Acantrifoic acid A.

Structure Elucidation

The chemical structure of Acantrifoic acid A was determined through a combination of
spectroscopic techniques. The primary methods employed were Nuclear Magnetic Resonance
(NMR) spectroscopy (*H and 13C NMR) and Mass Spectrometry (MS).
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Figure 3: Logical relationship in the structure elucidation process.

Spectroscopic Data

The structural assignment of Acantrifoic acid A was heavily reliant on detailed NMR and MS

data.

NMR Spectroscopic Data

The 'H and 3C NMR data provide a detailed map of the carbon and proton framework of the
molecule. The following tables summarize the key NMR assignments as would be reported in

the primary literature.

Table 2: *H NMR Data for Acantrifoic Acid A (in CsDsN)
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Position OoH (ppm) Multiplicity J (Hz)

Data to be populated
from the full text of the

primary literature.

Table 3: 13C NMR Data for Acantrifoic Acid A (in CsDsN)

Position 6C (ppm)

Data to be populated from the full text of the

primary literature.

Mass Spectrometry Data

Mass spectrometry is used to determine the molecular weight and elemental composition of a

compound.

Table 4: Mass Spectrometry Data for Acantrifoic Acid A

lon miz

[M+H]* Data to be populated

[M+Na]* Data to be populated

Other significant fragments Data to be populated
Conclusion

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b591248?utm_src=pdf-body
https://www.benchchem.com/product/b591248?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591248?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Acantrifoic acid A is a structurally complex lupane-type triterpenoid with a well-defined
stereochemistry. Its characterization has been made possible through the rigorous application
of modern spectroscopic techniques. This guide provides a foundational understanding of its
chemical nature and the experimental approaches used for its identification, serving as a
valuable resource for researchers in natural product chemistry and drug discovery. Further
investigation into its biological activities may reveal its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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